[(4Z)-1-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-4-ylidene]amino 2,4-dichlorobenzoate

• IUPAC Name: [(Z)-[1-methyl-5-oxo-3-(trifluoromethyl)pyrazol-4-ylidene]amino] 2,4-dichlorobenzoate
• InChI: InChI=1S/C12H6Cl2F3N3O3/c1-20-10(21)8(9(18-20)12(15,16)17)19-23-11(22)6-3-2-5(13)4-7(6)14/h2-4H,1H3/b19-8-
• InChI Key: KGBKVVNHUVFUHA-UWVJOHFNSA-N
• Canonical SMILES: CN1C(=O)C(=NOC(=O)C2=C(C=C(C=C2)Cl)Cl)C(=N1)C(F)(F)F
• Isomeric SMILES: CN1C(=O)/C(=N\OC(=O)C2=C(C=C(C=C2)Cl)Cl)/C(=N1)C(F)(F)F
• Molecular Formula: C12H6Cl2F3N3O3
• Molecular Weight: 368.09 g/mol

Description

[(4Z)-1-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-4-ylidene]amino 2,4-dichlorobenzoate is a useful research compound. Its molecular formula is C12H6Cl2F3N3O3 and its molecular weight is 368.09. The purity is usually 95%.
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Scientific Research Applications

Advanced Glycation End Products (AGEs) Quantitation

A study by Kunert et al. (2013) developed a stable isotope dilution analysis for quantitation of advanced glycation end products (AGEs) of creatinine in biofluids. The method demonstrated good precision and accuracy, and it was applied to monitor plasma appearance and urinary excretion of AGEs in diabetes mellitus patients and healthy controls. The results suggested a favored in vivo formation or a more efficient dietary uptake of AGEs in hyperglycemic diabetes patients. This indicates the potential for compounds like the subject to be used in studying the dynamics of AGEs in various health conditions, contributing to understanding diabetes and other diseases associated with AGEs accumulation Kunert et al., (2013).

Environmental Toxicology and Public Health

Research by Tao et al. (2022) investigated the toxicity profile of 5-amino-2-(trifluoromethyl)pyridine, a compound structurally related to the subject compound. The study highlighted the importance of understanding the toxicological impact of such compounds, especially when they are used as intermediates in pharmaceutical product synthesis. This suggests the relevance of these compounds in environmental toxicology and public health research, emphasizing the need for cautious handling in industrial production Tao et al., (2022).

Drug Metabolism and Pharmacokinetics

The study by Kinsky et al. (2016) explored the interaction between the drug metformin and methylglyoxal, leading to the formation of a novel imidazolinone metabolite. The detection and quantification of this metabolite in metformin-treated patients suggest the significance of similar compounds in studying drug metabolism and pharmacokinetics. This can be crucial in understanding the metabolic pathways of drugs and their potential interactions with other compounds within the human body Kinsky et al., (2016).

Diagnostic Imaging and Radiotracers

A study by Brier et al. (2022) evaluated the safety, dosimetry, and characteristics of a radiotracer targeting sphingosine-1-phosphate receptor 1 (S1PR1). This research is essential in clinical imaging and diagnostics, indicating the potential use of structurally similar compounds as radiotracers for evaluating inflammation and other pathological conditions in clinical populations Brier et al., (2022).

Mechanism of Action

Mode of Action

It is known that the trifluoromethyl group in the compound can undergo radical trifluoromethylation by photoredox catalysis . This process involves the generation of a trifluoromethyl radical, which can then interact with other molecules in the system .

Biochemical Pathways

The compound may affect various biochemical pathways due to its potential to generate trifluoromethyl radicals . These radicals can interact with a variety of biological molecules, potentially altering their function and affecting downstream biochemical pathways .

Pharmacokinetics

The presence of the trifluoromethyl group and the dichlorobenzoate moiety in the compound suggests it may have unique pharmacokinetic properties .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Given its potential to generate trifluoromethyl radicals, it may induce oxidative stress in cells, leading to various cellular responses .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability . For example, the efficiency of photoredox catalysis can be affected by light intensity and wavelength .